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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B045991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended as a technical guide for trained professionals in research and

development environments. The information compiled herein is based on publicly available

safety data sheets and scientific literature. It is not exhaustive and should be used as a

supplement to, not a replacement for, a thorough risk assessment conducted by qualified

personnel for specific laboratory or manufacturing conditions. All users must consult their

institution's safety protocols and the most current Safety Data Sheet (SDS) from their supplier

before handling 3'-Chloroacetophenone.

Executive Summary
3'-Chloroacetophenone (CAS No. 99-02-5) is an aromatic ketone utilized as an intermediate

in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] While a

valuable building block, it presents significant health and safety hazards that necessitate

stringent handling protocols. This guide provides a comprehensive overview of its chemical and

physical properties, toxicological data, handling procedures, and emergency response

measures. The toxicological properties of this compound have not been fully investigated, and

a lack of quantitative data on lethal dosage (LD50/LC50) requires a cautious approach, treating

it as a substance of high acute toxicity.[3] This guide summarizes the known hazards and

provides detailed workflows for safe handling and emergency procedures to minimize risk in a

laboratory setting.
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Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 3'-Chloroacetophenone is

fundamental to its safe handling and storage. It is a clear, colorless to light yellow liquid and is

known to be a lachrymator, a substance that irritates the eyes and causes tears.[1][3]

Property Value Reference

CAS Number 99-02-5 [1][2][3][4][5]

Molecular Formula C₈H₇ClO [1]

Molecular Weight 154.59 g/mol

Appearance
Clear, colorless to light yellow

liquid
[1][3]

Boiling Point 227-229 °C at 760 mmHg [5]

Density 1.191 g/mL at 25 °C

Flash Point 105 °C (221 °F) - Closed Cup [5]

Refractive Index (n20/D) 1.550

Solubility
Insoluble in water; Soluble in

organic solvents
[1][6]

Vapor Density 5.3 [7]

Hazard Identification and Classification
3'-Chloroacetophenone is classified as hazardous under the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[5][7] It is harmful if swallowed or inhaled and causes significant

irritation to the skin, eyes, and respiratory system.[3][5] It is also a lachrymator and may cause

an allergic skin reaction.[3]

GHS Classification
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Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word Warning

Data compiled from multiple safety data sheets.[5]

NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards associated with a substance.

Category Rating Description

Health (Blue) 3

Materials that, under

emergency conditions, can

cause serious or permanent

injury.

Flammability (Red) 1

Materials that must be

preheated before ignition can

occur.

Instability (Yellow) 0

Materials that are normally

stable, even under fire

conditions.

Special (White) N/A No special hazards indicated.

This is an estimated rating.[3]
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Toxicological Information
The toxicological properties of 3'-Chloroacetophenone have not been fully investigated, and

specific LD50 (oral, dermal) and LC50 (inhalation) data are not currently available.[3] However,

available information indicates high acute toxicity. It is harmful if swallowed and may be fatal if

inhaled.[3]

Eye Irritation: As a lachrymator, it causes tearing and serious eye irritation, with the potential

for burns and corneal injury.[3]

Skin Irritation: Causes skin irritation and may lead to sensitization, an allergic reaction that

becomes evident upon re-exposure.[3]

Inhalation Toxicity: Inhalation causes respiratory tract irritation and can lead to delayed

pulmonary edema, coughing, and nausea.[3]

Ingestion Toxicity: Harmful if swallowed, causing gastrointestinal irritation with symptoms

such as nausea, vomiting, and diarrhea.[3]

Carcinogenicity: The compound is not listed as a carcinogen by ACGIH, IARC, NTP, or

California Prop 65.[3]

Experimental Protocols and Safe Handling
Given the significant hazards, a stringent and well-defined experimental protocol is mandatory.

The following represents a standard laboratory handling protocol based on best practices.

Standard Laboratory Handling Protocol
Risk Assessment:

Conduct a comprehensive risk assessment for the specific quantities and procedures

involved.

Review the Safety Data Sheet (SDS) before every use.

Identify potential exposure scenarios (e.g., weighing, transfer, reaction quenching, spills).
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Engineering Controls:

All work with 3'-Chloroacetophenone must be performed in a certified chemical fume

hood to control vapor exposure.[3]

Ensure an eyewash station and a safety shower are immediately accessible and tested

regularly.[3]

Use adequate general or local exhaust ventilation to maintain airborne concentrations

below any established exposure limits.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles that conform to OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

Skin Protection: Wear butyl rubber gloves and a chemically resistant apron or lab coat.[3]

Respiratory Protection: If there is a risk of exceeding exposure limits, use a NIOSH/MSHA

or European Standard EN 149 approved respirator with an appropriate filter for organic

vapors.[3]

Handling Procedures:

Wash hands thoroughly after handling, even if gloves were worn.[3]

Avoid all contact with eyes, skin, and clothing.[3]

Keep the container tightly closed when not in use.[3]

Avoid ingestion and inhalation.[3]

Use dispensing techniques (e.g., cannulation, syringe) that minimize aerosol and vapor

generation.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]
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Store away from incompatible substances such as strong oxidizing agents and strong

bases.[3]

Waste Disposal:

Dispose of waste in accordance with all federal, state, and local regulations.

Collect waste in a designated, properly labeled, and sealed container.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of exposure.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Wash clothing before reuse.[3][4]

Inhalation

Remove victim to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. This is a poison

material; seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[3][4]

Spill Response
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In the event of a spill, follow a pre-determined response plan. The following workflow provides

a general guideline.

Spill of 3'-Chloroacetophenone
Occurs

Evacuate Immediate Area
Alert Personnel

Assess Spill Size and Risk
(Is it a minor or major spill?)

Minor Spill Procedure

Minor

Major Spill Procedure

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator, Apron)

Call Emergency Services / EH&S
Do Not Attempt Cleanup

Contain the Spill
(Use inert absorbent material like

vermiculite or sand)

Collect Absorbed Material
Place in a sealed, labeled

waste container

Decontaminate the Area
and all equipment used

Dispose of Waste
According to institutional and

local regulations

End
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Click to download full resolution via product page

Spill Response Workflow for 3'-Chloroacetophenone.

Stability and Reactivity
3'-Chloroacetophenone is stable at room temperature in closed containers under normal

storage and handling conditions.[3]

Conditions to Avoid: Excess heat and incompatible materials.[3]

Incompatible Materials: Strong oxidizing agents and strong bases.[3]

Hazardous Decomposition Products: Thermal decomposition may produce hydrogen

chloride, carbon monoxide, and carbon dioxide.[3]

Hazardous Polymerization: Has not been reported to occur.[3]

Visualization of Safety Protocols and Logic
Visual aids are crucial for reinforcing safety protocols. The following diagrams illustrate key

decision-making processes and logical relationships for handling 3'-Chloroacetophenone.

First Aid Decision Workflow
This flowchart guides the user through the critical first steps after an exposure incident.
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Exposure Occurs

What is the route of exposure?

Eye Contact

Eye

Skin Contact

Skin

Inhalation

Inhalation

Ingestion

Ingestion

Immediately flush with water
for at least 15 minutes.

Remove contact lenses if present.

Seek IMMEDIATE
Medical Attention

Immediately flush with water
for at least 15 minutes.

Remove contaminated clothing.

Move to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Give 2-4 glasses of water or milk.

Identified Hazards

Required Precautions

3'-Chloroacetophenone

Causes Serious Eye Irritation
(Lachrymator)

Causes Skin Irritation
& May Cause Allergic Reaction

Harmful if Inhaled
Causes Respiratory Irritation

Harmful if Swallowed

Wear Chemical
Splash Goggles

Wear Impervious Gloves
& Protective Clothing

Use in Chemical
Fume Hood

Avoid Ingestion
Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. calpaclab.com [calpaclab.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. 3'-Chloroacetophenone(99-02-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

5. fishersci.com [fishersci.com]

6. rsc.org [rsc.org]

7. 3'-Chloroacetophenone | 99-02-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of 3'-
Chloroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045991#health-and-safety-information-for-3-
chloroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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